Cas no 2092453-17-1 (2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl)-)

• Product Name: 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl)-
• CAS No: 2092453-17-1
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• CID: 5266624
• Update Time: 2025-06-24

2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C10H11F3N2O/c11-10(12,13)6-15-9(5-16)7-3-1-2-4-8(7)14-15/h5H,1-4,6H2
• InChI Key： YWABKUAVZLODFX-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(C=O)N1CC(F)(F)F

Additional information on 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl)-

Introduction to 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2092453-17-1, identified as 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to the indazole scaffold, a heterocyclic structure that has garnered significant attention due to its diverse biological activities and potential therapeutic applications. The unique substitution pattern of this molecule, particularly the presence of a tetrahydro moiety and a trifluoroethyl group at the 2-position of the indazole ring, imparts distinct chemical and biological properties that make it a valuable candidate for further exploration.

Indazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde functionality at the 3-position of the indazole ring further enhances its reactivity, making it a versatile intermediate in organic synthesis and drug development. The introduction of fluorine atoms into the molecule is a common strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl), the combination of these structural features suggests potential applications in the development of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of indazole derivatives in modulating various biological pathways. For instance, studies have demonstrated that indazole-based compounds can interact with enzymes and receptors involved in cancer progression. The aldehyde group in 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2,2,2-trifluoroethyl) serves as a reactive site for further functionalization through condensation reactions with amines or hydrazines to form Schiff bases or hydrazones. These derivatives have shown promise in inhibiting kinases and other enzymes that play critical roles in tumor growth and metastasis.

The tetrahydro substitution at the 4-position of the indazole ring may contribute to reduced toxicity and improved pharmacokinetic properties compared to its unsubstituted counterparts. This structural feature is particularly relevant in drug design efforts aimed at enhancing target specificity while minimizing off-target effects. The trifluoroethyl group at the 2-position adds lipophilicity to the molecule without significantly altering its overall polarity. This balance between hydrophobicity and hydrophilicity is often crucial for achieving optimal solubility and membrane permeability in drug candidates.

In light of these properties, 2092453-17-1 has emerged as a compound of interest for researchers exploring novel therapeutic strategies. Its potential applications span across multiple therapeutic areas including oncology、neurology、and infectious diseases. The ability to modify its structure further allows for fine-tuning its biological activity towards specific targets. For example，the aldehyde group can be used to link it with other pharmacophores or to form prodrugs designed for controlled release or targeted delivery.

The synthesis of 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(2，2，2-trifluoroethyl) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. Key steps typically include cyclization reactions to form the indazole core，functional group interconversions such as oxidation or reduction processes，and selective fluorination techniques. These synthetic strategies not only showcase advances in organic chemistry but also underscore the importance of molecular diversity in drug discovery pipelines.

Recent studies have begun to unravel the mechanistic basis by which indazole derivatives exert their biological effects. For example，a study published in *Journal of Medicinal Chemistry* demonstrated that certain indazole-based compounds inhibit tyrosine kinases by binding to their ATP-binding pockets. The presence of fluorine atoms enhances this binding affinity through favorable interactions with aromatic residues in the kinase active site. Similarly，another investigation highlighted how modifications at different positions on the indazole ring can modulate enzyme inhibition kinetics.

The versatility of 2092453-17-1 extends beyond its direct biological activity as an inhibitor or activator. It serves as a valuable building block for generating libraries of derivatives through combinatorial chemistry or high-throughput screening (HTS) approaches. Such libraries are instrumental in identifying lead compounds with enhanced potency、selectivity，and pharmacokinetic profiles。The trifluoroethyl group，in particular，provides opportunities for further derivatization by introducing additional functional groups such as carboxylic acids、esters，or amides。

The growing interest in fluorinated compounds stems from their well-documented advantages over non-fluorinated analogs。Fluorine atoms can significantly alter electronic distributions within molecules，leading to improved binding affinities。Additionally，they enhance metabolic stability by preventing rapid degradation by enzymes like cytochrome P450 enzymes。These attributes make fluorinated drugs more durable and effective once administered.

Future directions in research involving CAS no2092453-17-1 may focus on exploring its potential as an intermediate for developing next-generation therapeutics。Advances in computational chemistry and artificial intelligence (AI) are enabling researchers to predict biological activities with greater accuracy before synthesizing compounds physically。This approach accelerates drug discovery by prioritizing promising candidates based on virtual screening results。

In conclusion, 2092453-17-1 represents an intriguing molecule with significant potential applications across multiple therapeutic areas。Its unique structural features—combining an aldehyde group、a tetrahydroindazole core，and a trifluoroethyl substituent—make it a versatile scaffold for medicinal chemistry innovation。As research continues to uncover new biological targets and synthetic methodologies，compounds like this will undoubtedly play pivotal roles in shaping future treatments for human diseases。